Cas no 2229465-79-4 (1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine)

• Product Name: 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine
• CAS No: 2229465-79-4
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 5842437
• PubChem ID: 165804046
• Update Time: 2025-05-20

1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine
• 2229465-79-4
• EN300-1907565

• Inchi： 1S/C10H13BrN2O/c1-14-8-6-13-5-7(11)9(8)10(12)3-2-4-10/h5-6H,2-4,12H2,1H3
• InChI Key： NCEXXJYGDLOGBT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C1(CCC1)N)OC

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine

Comprehensive Overview of 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine (CAS No. 2229465-79-4)

The compound 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine (CAS No. 2229465-79-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutane ring fused with a pyridine derivative, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key reasons for the growing interest in 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine is its versatility in chemical modifications. The presence of a bromo substituent at the 3-position of the pyridine ring allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This flexibility is crucial for medicinal chemists aiming to optimize the pharmacokinetic properties of lead compounds. Additionally, the methoxy group at the 5-position can influence the molecule's electronic properties, potentially enhancing its binding affinity to biological targets.

In recent years, the demand for pyridine-based compounds like 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine has surged due to their prominence in drug discovery pipelines. A quick search on platforms like PubMed or Google Scholar reveals numerous studies exploring similar scaffolds for treating conditions such as inflammation, cancer, and neurological disorders. This aligns with the broader trend of targeting heterocyclic compounds in modern therapeutics, as they often exhibit improved bioavailability and target specificity compared to their non-heterocyclic counterparts.

From a synthetic chemistry perspective, the preparation of 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine typically involves multi-step organic transformations. Key steps may include the formation of the cyclobutane ring through [2+2] cycloaddition or ring-closing metathesis, followed by the introduction of the pyridine moiety via nucleophilic aromatic substitution or metal-catalyzed cross-coupling. The choice of reagents and conditions is critical to achieving high yields and purity, which are essential for downstream applications in drug development.

The compound's CAS number 2229465-79-4 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Suppliers often list it under alternative names or as part of larger catalogues of pharmaceutical intermediates, reflecting its niche but growing market. Researchers frequently inquire about its solubility, stability, and handling precautions—topics that are well-documented in technical datasheets provided by reputable chemical manufacturers.

Beyond pharmaceuticals, 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine has potential applications in materials science. Its rigid cyclobutane core and aromatic pyridine ring could contribute to the development of novel polymers or liquid crystals with tailored electronic properties. This interdisciplinary appeal underscores the importance of fundamental research into such structurally diverse compounds.

In summary, 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutan-1-amine (CAS No. 2229465-79-4) represents a compelling case study in the intersection of synthetic chemistry and applied life sciences. Its structural features, combined with its adaptability in drug design, position it as a valuable asset for researchers tackling some of today's most pressing biomedical challenges. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.